Cas no 128593-93-1 (2,4-Dichloro-5-fluorobenzonitrile)

• Product Name: 2,4-Dichloro-5-fluorobenzonitrile
• CAS No: 128593-93-1
• MF: C₇H₂Cl₂FN
• MW: 190.001883029938
• MDL: MFCD03840469
• CID: 63956
• PubChem ID: 2782753
• Update Time: 2025-05-24

2,4-Dichloro-5-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-fluorobenzonitrile
• 2,4-DICHLORO-5-FLUOROBENZONITRILE,98%
• CS-0373312
• 2,4-dichloro-5-fluoro-benzonitrile
• SCHEMBL7575800
• AKOS006230426
• PS-10160
• 128593-93-1
• A805846
• XZBZWBDTFUFZSU-UHFFFAOYSA-N
• MFCD03840469
• FT-0610010
• Benzonitrile, 2,4-dichloro-5-fluoro-
• DTXSID10382268
• 2,4-dichloro-5-fluoro benzonitrile
• 2,4-bis(chloranyl)-5-fluoranyl-benzenecarbonitrile
• D97775
• DB-025766
• 5-Fluoro-2,4-dichlorobenzonitrile
• DTXCID90333293

• MDL： MFCD03840469
• Inchi： 1S/C7H2Cl2FN/c8-5-2-6(9)7(10)1-4(5)3-11/h1-2H
• InChI Key： XZBZWBDTFUFZSU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C#N)F)Cl

Computed Properties

• Exact Mass: 188.95500
• Monoisotopic Mass: 188.955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: Cream or white crystals
• Density: 1.49
• Melting Point: 46-48
• Boiling Point: 259.2 °C at 760 mmHg
• Flash Point: 110.6 °C
• Refractive Index: 1.558
• PSA: 23.79000
• LogP: 3.00418
• Solubility: Insoluble in water

2,4-Dichloro-5-fluorobenzonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,4-Dichloro-5-fluorobenzonitrile

2,4-Dichloro-5-fluorobenzonitrile: A Comprehensive Overview

The compound 2,4-Dichloro-5-fluorobenzonitrile, identified by the CAS number 128593-93-1, is a highly specialized organic chemical with significant applications in various fields. This compound is characterized by its unique structure, which includes a benzonitrile core substituted with chlorine and fluorine atoms at specific positions. The benzonitrile group serves as the foundation, while the chlorine and fluorine substituents contribute to its chemical reactivity and physical properties.

Recent studies have highlighted the importance of halogenated benzonitriles in modern chemistry, particularly in the development of agrochemicals and pharmaceuticals. The presence of multiple halogen atoms in 2,4-Dichloro-5-fluorobenzonitrile enhances its stability and bioavailability, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have also explored its potential as a building block for constructing heterocyclic compounds, which are widely used in drug discovery.

The synthesis of 2,4-Dichloro-5-fluorobenzonitrile involves a series of precise chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution. These methods ensure the high purity and structural integrity required for its intended applications. The compound's physical properties, such as its melting point and solubility, have been extensively characterized to optimize its performance in different chemical processes.

In terms of applications, 2,4-Dichloro-5-fluorobenzonitrile has shown promise in the field of pest control. Its ability to inhibit key enzymes in insects makes it a potential candidate for developing eco-friendly pesticides. Additionally, this compound has been investigated for its role in synthesizing advanced materials, such as organic semiconductors and high-performance polymers.

Recent advancements in green chemistry have also led to the exploration of sustainable methods for producing 2,4-Dichloro-5-fluorobenzonitrile. By utilizing renewable feedstocks and catalytic processes, scientists aim to reduce the environmental footprint associated with its synthesis. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.

The compound's reactivity is another area of active research. Studies have demonstrated that 2,4-Dichloro-5-fluorobenzonitrile can undergo various transformations under specific reaction conditions, enabling the creation of diverse derivatives with tailored functionalities. For instance, its ability to participate in coupling reactions has opened new avenues for constructing bioactive molecules with potential therapeutic applications.

In conclusion, 2,4-Dichloro-5-fluorobenzonitrile (CAS No. 128593-93-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it an essential component in modern chemical research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an even more significant role in advancing scientific innovation.